Cas no 2728344-21-4 (1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride)

• Product Name: 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride
• CAS No: 2728344-21-4
• MF: C₅H₇ClF₂N₂S
• MW: 200.637285470963
• CID: 5417217
• PubChem ID: 165691597
• Update Time: 2025-05-28

1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, 2-(difluoromethyl)-, hydrochloride (1:1)
• 2728344-21-4
• 1-[2-(difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride
• EN300-37019790
• Z5283040144
• 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride

• Inchi： 1S/C5H6F2N2S.ClH/c6-4(7)5-9-2-3(1-8)10-5;/h2,4H,1,8H2;1H
• InChI Key： LOYJEFYYDDCMKC-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(F)F)=NC=C1CN

Computed Properties

• Exact Mass: 199.9986534g/mol
• Monoisotopic Mass: 199.9986534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride

Research Brief on 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride (CAS: 2728344-21-4)

1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride (CAS: 2728344-21-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole core and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate or active pharmaceutical ingredient (API) in drug development.

The synthesis of 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride involves a multi-step process that includes the construction of the thiazole ring, followed by the introduction of the difluoromethyl group and subsequent amination. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research and development. The hydrochloride salt form enhances its stability and solubility, which is crucial for its application in biological systems.

Pharmacological studies have revealed that this compound exhibits notable bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. For instance, preliminary in vitro assays have demonstrated its inhibitory effects on certain kinases or proteases, suggesting its potential as a therapeutic agent for conditions such as cancer, inflammatory diseases, or infectious diseases. The difluoromethyl group is believed to play a critical role in enhancing the compound's binding affinity and metabolic stability.

In addition to its therapeutic potential, 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride has also been explored as a versatile building block in medicinal chemistry. Its structural features allow for further derivatization, enabling the development of a diverse library of analogs with tailored biological activities. Recent publications have highlighted its use in the synthesis of novel drug candidates, underscoring its importance in modern drug discovery efforts.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and toxicological profile. Ongoing studies are investigating its efficacy in animal models, as well as its potential side effects and drug-drug interactions. The outcomes of these studies will be critical in determining its viability for clinical development.

In conclusion, 1-[2-(Difluoromethyl)-1,3-thiazol-5-yl]methanamine hydrochloride represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and bioactivity make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for the development of new therapeutic agents addressing unmet medical needs.